molecular formula C21H18F3N5OS B2402844 2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide CAS No. 832092-75-8

2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide

Cat. No.: B2402844
CAS No.: 832092-75-8
M. Wt: 445.46
InChI Key: RJHHEWCAFOBMEC-UHFFFAOYSA-N
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Description

2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H18F3N5OS and its molecular weight is 445.46. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

Compounds with structural elements similar to the one are synthesized through complex chemical reactions, involving steps such as cyclization, reductive dehalogenation, and reaction with electrophiles. These processes are crucial for the creation of novel molecules with potential therapeutic or industrial applications. For example, the synthesis of related compounds involves cascade reactions that yield heterocyclic structures, which are central to drug development and materials science (Schmeyers & Kaupp, 2002).

Biological Activities and Applications

Compounds with structural similarities to "2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide" have been evaluated for various biological activities, including antimicrobial, anticancer, and enzyme inhibitory effects. These evaluations indicate the potential of such compounds in the development of new therapeutic agents. For instance, studies have shown that related triazole derivatives exhibit good antimicrobial activity and could be used as novel agents for brain SPECT imaging due to their brain uptake and stability properties (Abdel-Ghany et al., 2013).

Anticancer and Antitumor Evaluations

Research on similar compounds has included the synthesis and assessment of their antitumor activities, with some showing promising results against various cancer cell lines. This highlights the potential of these compounds in cancer research and therapy, emphasizing the importance of chemical synthesis in developing new anticancer agents (Albratty et al., 2017).

Properties

IUPAC Name

2-[[4-ethyl-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18F3N5OS/c1-2-29-19(16-11-25-17-9-4-3-8-15(16)17)27-28-20(29)31-12-18(30)26-14-7-5-6-13(10-14)21(22,23)24/h3-11,25H,2,12H2,1H3,(H,26,30)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RJHHEWCAFOBMEC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=NN=C1SCC(=O)NC2=CC=CC(=C2)C(F)(F)F)C3=CNC4=CC=CC=C43
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18F3N5OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

445.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.